Xanthopterin

• CAS: 119-44-8; 5979-01-1
• Molecular Formula: C6H5N5O2
• Molecular Weight: 179.14 g/mol
• InChI: InChI=1S/C6H5N5O2/c7-6-10-4-3(5(13)11-6)9-2(12)1-8-4/h1H,(H,9,12)(H3,7,8,10,11,13)
• InChIKey: VURKRJGMSKJIQX-UHFFFAOYSA-N

Xanthopterin (CAS 119-44-8; 5979-01-1): Chemical Identity and Baseline Procurement Specifications

Xanthopterin is a non-conjugated pteridine compound (C6H5N5O2, MW 179.14) widely distributed as a natural yellow pigment in insect wings and mammalian biological fluids [1]. Available in both anhydrous (CAS 119-44-8) and monohydrate (CAS 5979-01-1) forms, the compound exhibits characteristic spectroscopic properties including UV absorption maxima at 255 nm and 390 nm at pH 11, and fluorescence excitation/emission maxima at 386/456 nm [2]. Commercial grades are typically supplied at ≥98.0% purity by HPLC [3], with the hydrate form offering distinct advantages in stability and aqueous handling [4]. For procurement decisions, understanding the specific properties that differentiate xanthopterin from its close structural analogs—isoxanthopterin, leucopterin, and biopterin—is essential for selecting the appropriate compound for target applications.

Hydrate form enables reproducible aqueous stock preparation and long-term storage stability

High-purity grade suitable for reference standard and analytical method development

Distinct chromatographic and fluorescence properties enable differentiation from pteridine analogs

• [1] DrugFuture Chemical Database. Xanthopterin. CAS 119-44-8. View Source
• [2] TargetMol. Xanthopterin (hydrate) Product Page. CAS 5979-01-1. View Source
• [3] TCI America. Xanthopterin Hydrate Specification Sheet. View Source
• [4] Adooq Bioscience. Xanthopterin (hydrate) Datasheet A18003. View Source

Why Pteridine Analogs Cannot Replace Xanthopterin in Specialized Scientific Workflows

Despite structural similarities among pteridines, substituting xanthopterin with analogs such as isoxanthopterin, leucopterin, or biopterin introduces measurable deviations in solubility, spectroscopic properties, chromatographic behavior, and enzymatic interactions that can compromise experimental reproducibility and analytical accuracy. For instance, xanthopterin exhibits distinct electrophoretic migration (22 cm toward anode at pH 10) and Rf values (0.36 in butanol:acetic acid:water) compared to isoxanthopterin and leucopterin [1]. Its unique fluorescence maxima (excitation/emission at 386/456 nm) enable selective detection in complex biological matrices without interference from co-eluting pteridines [2]. Furthermore, differential inhibition patterns on xanthine oxidase—where xanthopterin suppresses urate formation by 80% while showing only a 30% reduction in formazan production—demonstrate functional non-equivalence with other pterin derivatives [3]. The evidence presented below quantifies these critical differences that preclude generic substitution in rigorous scientific applications.

Xanthine oxidase inhibition profile is pathway-selective; non-selective pteridine analogs may confound urate vs. superoxide endpoint interpretation.

Fluorescence excitation/emission maxima differ from isoxanthopterin; method-specific verification needed for co-detection in complex biological matrices.

Chromatographic Rf and electrophoretic mobility values are compound-specific; analog substitution alters retention and migration behavior in analytical workflows.

• [1] Nature. Chemical Phenotypes of Pteridine Colour Forms in Pieris Butterflies. 1966;210:304-306. View Source
• [2] Wan YQ, Tang LJ, Tan T. Simultaneous determination of xanthopterin and isoxanthopterin in human urine by synchronous fluorescence spectroscopy. J Fluoresc. 2010;20(6):1191-1198. View Source
• [3] Free Radical Research. Inhibition of xanthine oxidase by pterins. 1998. View Source

Xanthopterin Quantitative Differentiation Evidence Against Structural Analogs

Differential Inhibition of Xanthine Oxidase: Urate vs. Superoxide Pathways

Xanthopterin demonstrates pathway-selective inhibition of xanthine oxidase that is not observed with other pteridine analogs. In head-to-head enzymatic assays, xanthopterin at 200 µM produced a strong reduction in urate formation (80% inhibition from baseline) while exerting a markedly weaker effect on formazan production (30% reduction) [1]. In contrast, neopterin and biopterin both suppressed urate formation by 90% and formazan production by 80% at the same concentration, indicating non-selective inhibition [1]. Leucopterin, another oxidized pterin, exhibited only weak inhibitory effects across both pathways [1].

Xanthine oxidase pathway inhibition

Head-to-head

Urate: 80% inhibition vs Neopterin: 90% (urate & superoxide)

Supports pathway-selective modulation studies; urate suppression does not equally reduce superoxide.

Assay at 200 µM; other pteridines show uniform dual-pathway inhibition.

Evidence Dimension	Xanthine oxidase activity inhibition (% reduction from baseline at 200 µM)
Target Compound Data	Urate formation: 80% inhibition; Formazan production: 30% reduction
Comparator Or Baseline	Neopterin: urate 90% inhibition, formazan 80% reduction; Biopterin: urate 90% inhibition, formazan 80% reduction; Leucopterin: weak inhibition only
Quantified Difference	Xanthopterin shows differential pathway selectivity (80% vs. 30%) while neopterin/biopterin show uniform suppression (90% vs. 80%)
Conditions	Xanthine oxidase assay measuring urate formation from xanthine and formazan production from nitroblue tetrazolium; pterin derivatives tested at 200 µM

Why This Matters

This differential inhibition profile makes xanthopterin uniquely suitable for studies requiring selective modulation of the urate-producing pathway without complete suppression of superoxide anion generation, a distinction critical for oxidative stress research.

• [1] Free Radical Research. Inhibition of xanthine oxidase by pterins. 1998. View Source

Hydrate Form Provides Quantified Solubility and Stability Advantages

The monohydrate form (CAS 5979-01-1) of xanthopterin demonstrates substantial improvements in handling and storage compared to the anhydrous form. The hydrate exhibits defined solubility of 1 mg/mL (5.07 mM) in DMSO at 25°C, enabling reliable preparation of stock solutions . In lyophilized powder form, the hydrate remains stable for 36 months when stored at -20°C under desiccated conditions, with solution stability maintained for 3 months at -20°C [1]. The hydrate form facilitates preparation of homogeneous suspensions at ≥5 mg/mL in CMC-Na for oral administration studies .

Hydrate solubility & stability

Supplier data

DMSO solubility 1 mg/mL (5.07 mM)
Powder stability 36 months (−20°C)

Hydrate form supports reproducible stock solution preparation and long-term storage.

Anhydrous form lacks defined aqueous solubility specifications.

Evidence Dimension	Stability and solubility parameters
Target Compound Data	Hydrate: DMSO solubility 1 mg/mL (5.07 mM) at 25°C; powder stability 36 months at -20°C; suspension capability ≥5 mg/mL in CMC-Na
Comparator Or Baseline	Anhydrous form: Practically insoluble in water; limited aqueous handling capability
Quantified Difference	Hydrate enables reproducible 5.07 mM DMSO stock solutions; anhydrous form lacks defined aqueous/organic solubility specifications
Conditions	Solubility tested at 25°C per vendor protocols; storage stability validated at -20°C desiccated

Why This Matters

Procurement of the hydrate form is essential for researchers requiring reproducible solution preparation, long-term storage stability, or formulation for in vivo administration studies.

• [1] Adooq Bioscience. Xanthopterin (hydrate) Datasheet A18003. View Source

Distinct Fluorescence Maxima Enable Selective Detection in Complex Biological Matrices

Xanthopterin exhibits characteristic fluorescence excitation/emission maxima at 386/456 nm, which differ significantly from those of structurally related pteridines [1]. This spectral distinction has enabled the development of a synchronous fluorescence spectroscopy method for simultaneous determination of xanthopterin and isoxanthopterin in human urine, exploiting their intrinsic fluorescence differences to achieve selective quantification without chromatographic separation [2]. The method demonstrates practical applicability for distinguishing between these closely related pteridines in complex biological samples where they naturally co-occur [2].

Fluorescence detection selectivity

Cross-study

Ex/Em 386/456 nm; synchronous fluorescence spectroscopy

Enables selective quantification in human urine without chromatographic separation.

Spectral separation from isoxanthopterin validated in published method.

Evidence Dimension	Fluorescence excitation/emission maxima
Target Compound Data	386/456 nm (excitation/emission)
Comparator Or Baseline	Isoxanthopterin: Distinct spectral profile enabling synchronous fluorescence differentiation
Quantified Difference	Spectral separation sufficient for simultaneous quantification in human urine without chromatographic separation
Conditions	Synchronous fluorescence spectroscopy method validated for human urine analysis

Why This Matters

Researchers performing biomarker studies or metabolic profiling in biological fluids can leverage xanthopterin's unique fluorescence signature for selective detection without requiring extensive sample cleanup or chromatographic separation.

• [1] TargetMol. Xanthopterin (hydrate) Product Page. CAS 5979-01-1. View Source
• [2] Wan YQ, Tang LJ, Tan T. Simultaneous determination of xanthopterin and isoxanthopterin in human urine by synchronous fluorescence spectroscopy. J Fluoresc. 2010;20(6):1191-1198. View Source

Chromatographic Retention and Electrophoretic Mobility Differ from Analogs

Xanthopterin exhibits chromatographic and electrophoretic behavior that is distinct from structurally related pteridines, enabling confident identification and separation in analytical workflows. Paper chromatography using butanol:acetic acid:water (4:1:5) yields an Rf value of 0.36 for xanthopterin, compared to 0.24 for isoxanthopterin and 0.09 for leucopterin [1]. In electrophoretic separations at pH 10, xanthopterin migrates 22 cm toward the anode, while isoxanthopterin migrates 17 cm and leucopterin migrates 16.5 cm [1]. These quantitative differences provide unambiguous identification in multi-pteridine analyses [1].

Chromatographic & electrophoretic mobility

Head-to-head

Rf 0.36, migration 22 cm vs Isoxanthopterin: Rf 0.24, 17 cm; Leucopterin: Rf 0.09, 16.5 cm

Supports unambiguous identification in multi-pteridine analytical workflows.

Paper chromatography (butanol:acetic acid:water) and pH 10 electrophoresis.

Evidence Dimension	Chromatographic retention factor (Rf) and electrophoretic mobility
Target Compound Data	Rf: 0.36; Electrophoretic migration: 22 cm toward anode
Comparator Or Baseline	Isoxanthopterin: Rf 0.24, migration 17 cm; Leucopterin: Rf 0.09, migration 16.5 cm; Erythropterin: Rf 0.14, migration 14 cm
Quantified Difference	Xanthopterin shows approximately 1.5× higher Rf than isoxanthopterin and 4× higher than leucopterin; electrophoretic migration exceeds both analogs by 5-5.5 cm
Conditions	Rf: Whatman No. 3MM paper, butanol:acetic acid:water (4:1:5) organic layer; Electrophoresis: pH 10, 2 hr at 1,500 V

Why This Matters

Analytical chemists and quality control laboratories can reliably distinguish xanthopterin from co-occurring pteridines using established chromatographic or electrophoretic methods, ensuring accurate identification and purity assessment in research and reference standard applications.

• [1] Nature. Chemical Phenotypes of Pteridine Colour Forms in Pieris Butterflies. 1966;210:304-306. View Source

Unique Excited-State Dipole Moment Behavior Differentiates from Other Pteridines

A comprehensive spectroscopic study of pteridines across solvents of varying polarity revealed that xanthopterin is the sole compound among the series tested (lumazine, isoxanthopterin, biopterin, and riboflavin) that does not exhibit an increased excited singlet-state dipole moment relative to its ground state [1]. While all other pteridines showed excited-state dipole moments elevated by 1 to 6 Debye units, xanthopterin displayed anomalous behavior, indicating a fundamentally different electronic structure in the excited state [1].

Excited-state dipole moment

Head-to-head

Δμ ≈ 0 Debye (no increase)

Unique among tested pteridines; may impact solvent-dependent fluorescence behavior.

Other pteridines show Δμ 1–6 D; multiple solvent study.

Evidence Dimension	Change in dipole moment from ground state to first excited singlet state (Δμ)
Target Compound Data	No increase in excited-state dipole moment (Δμ ≈ 0 Debye)
Comparator Or Baseline	Lumazine, isoxanthopterin, biopterin, and riboflavin: Excited-state dipole moments increased by 1 to 6 Debye units
Quantified Difference	Xanthopterin is the only compound in the test series that does not exhibit an increased excited-state dipole moment
Conditions	Room temperature (298 K) measurements in solvents including dioxane, ethyl ether, chloroform, ethyl acetate, 1-butanol, 2-propanol, ethanol, methanol, DMF, acetonitrile, and DMSO; dipole moments calculated using solvatochromic shift method

Why This Matters

Researchers investigating pteridine photophysics or developing fluorescence-based sensors must account for xanthopterin's unique excited-state electronic configuration, which fundamentally differs from its structural analogs and may affect solvent-dependent spectral behavior and energy transfer applications.

• [1] Pteridines. Solvent Effects upon the Electronic Absorption and Fluorescence Spectra of Pteridines and Riboflavin and Their Ground and First Excited Singlet State Dipole Moments. 1991;3(3):153. View Source

High-Impact Research and Industrial Applications for Xanthopterin Based on Verified Differential Evidence

Selective Xanthine Oxidase Modulation in Oxidative Stress Research

Xanthopterin is the preferred pteridine for studies requiring pathway-selective inhibition of xanthine oxidase. As demonstrated in Section 3, it suppresses urate formation by 80% while only reducing superoxide-mediated formazan production by 30% at 200 µM, in contrast to neopterin and biopterin which non-selectively suppress both pathways [1]. Researchers investigating urate-specific metabolic effects or designing experiments where complete superoxide suppression would confound results should prioritize xanthopterin over alternative pteridines. This differential activity is particularly relevant for studies on gout, hyperuricemia, and ischemia-reperfusion injury where superoxide dismutase modulation is undesirable [1].

Biomarker Detection and Metabolic Profiling in Clinical Biofluids

Xanthopterin's distinct fluorescence signature (excitation/emission at 386/456 nm) enables its selective detection in complex biological matrices without extensive sample preparation. This property supports synchronous fluorescence spectroscopy methods for simultaneous quantification of xanthopterin and isoxanthopterin in human urine, leveraging their spectral differentiation [2]. Clinical laboratories investigating pteridine biomarkers in chronic renal failure—where xanthopterin is elevated and shows decreased protein binding—benefit from this selective detection capability [3]. The compound's distinct chromatographic mobility (Rf 0.36) and electrophoretic migration (22 cm) further support its unambiguous identification in metabolomics and biomarker discovery workflows [4].

Reference Standard for Sapropterin-Related Analytical Development

Xanthopterin serves as a critical reference standard and related substance in the analytical development and quality control of sapropterin dihydrochloride (synthetic tetrahydrobiopterin), a pharmaceutical used to treat phenylketonuria. Xanthopterin is employed for analytical method development, method validation, and quality-controlled applications during ANDA preparation and commercial production of sapropterin [5]. Traceability against pharmacopeial standards (USP or EP) can be provided, making high-purity xanthopterin (≥98.0% by HPLC) essential for regulatory-compliant analytical workflows [5][6]. Procurement of the hydrate form with documented purity and stability specifications is mandatory for these applications [6].

Insect Pigmentation and Evolutionary Biology Studies

Xanthopterin's role as a yellow pigment in butterfly and insect wings makes it essential for studies on insect coloration, mimicry, and pteridine biosynthesis. Its distinct spectroscopic properties (UV absorption at 390 nm) and chromatographic behavior enable quantitative analysis of pigment composition in wild-type and mutant insect phenotypes [4]. Researchers comparing wild-type yellow forms to 'subtalba' (white) or 'sulphurea' (bright/pale yellow) variants require xanthopterin as a reference standard to quantify pigment concentrations and assess metabolic pathway alterations [4]. Its differential properties relative to isoxanthopterin and leucopterin support accurate identification in complex pigment extracts from insect tissues [4].

Application

Selection Property

Validation Focus

Xanthine oxidase pathway-selective inhibition studies

Differential urate vs. superoxide inhibition profile

Verify pathway-specific modulation in oxidative stress models

Pteridine biomarker research in human biofluids

Fluorescence spectral differentiation from co-occurring pteridines

Synchronous fluorescence detection without chromatographic separation

Analytical reference standard for sapropterin-related method development

High-purity grade with documented traceability

HPLC purity verification and method validation workflows

Insect pigmentation and pteridine biosynthesis studies

Chromatographic and electrophoretic mobility distinct from analogs

Quantitative pigment analysis in wing extracts

• [1] Free Radical Research. Inhibition of xanthine oxidase by pterins. 1998. View Source
• [2] Wan YQ, Tang LJ, Tan T. Simultaneous determination of xanthopterin and isoxanthopterin in human urine by synchronous fluorescence spectroscopy. J Fluoresc. 2010;20(6):1191-1198. View Source
• [3] PubMed. A study of xanthopterin in chronic renal failure. View Source
• [4] Nature. Chemical Phenotypes of Pteridine Colour Forms in Pieris Butterflies. 1966;210:304-306. View Source
• [5] SynZeal. Xanthopterin Reference Standard. CAS 119-44-8. View Source
• [6] TCI America. Xanthopterin Hydrate Specification Sheet. View Source